4-[3-(2-phenoxyethoxy)benzylidene]-1-phenyl-3,5-pyrazolidinedione

• IUPAC Name: (4E)-4-[[3-(2-phenoxyethoxy)phenyl]methylidene]-1-phenylpyrazolidine-3,5-dione
• InChI: InChI=1S/C24H20N2O4/c27-23-22(24(28)26(25-23)19-9-3-1-4-10-19)17-18-8-7-13-21(16-18)30-15-14-29-20-11-5-2-6-12-20/h1-13,16-17H,14-15H2,(H,25,27)/b22-17+
• InChI Key: VKQKIHBNYJJKRS-OQKWZONESA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=CC=C3)OCCOC4=CC=CC=C4)C(=O)N2
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC(=CC=C3)OCCOC4=CC=CC=C4)/C(=O)N2
• Molecular Formula: C24H20N2O4
• Molecular Weight: 400.4 g/mol

Description

4-[3-(2-phenoxyethoxy)benzylidene]-1-phenyl-3,5-pyrazolidinedione, commonly known as PEPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. PEPB has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties, making it a promising candidate for the development of new drugs.

Scientific Research Applications

PPAR-γ Modulation in Type 2 Diabetes Treatment

This compound has been identified as a selective modulator of the peroxisome proliferator-activated receptor gamma (PPAR-γ). PPAR-γ plays a crucial role in the regulation of glucose and lipid metabolism. .

Drug Design and Synthesis

The compound’s structure provides a versatile framework for the design and synthesis of new drugs. .

Mechanism of Action

Target of Action

The primary target of 4-[3-(2-phenoxyethoxy)benzylidene]-1-phenyl-3,5-pyrazolidinedione is the Peroxisome proliferator-activated receptors (PPARs) . PPARs are transcription factors that control the expression of many genes involved in the metabolic process . They have become a target in the treatment of type 2 diabetes mellitus (T2DM) .

Mode of Action

The compound acts as a partial agonist or selective PPAR-γ modulator (SPPARγM) . This partial activation can provide therapeutic benefits without the side effects associated with full activation .

Biochemical Pathways

The compound’s interaction with PPAR-γ receptors influences several biochemical pathways. These include pathways that control lipid homeostasis and reduce hepatic glucose production . By modifying the transcriptional activity of PPARs, the compound enhances peripheral glucose consumption and promotes lipid metabolism .

Result of Action

The compound’s action results in a partial potential to stimulate adipogenesis when compared to the full agonist, rosiglitazone . This suggests that it could be effective in the treatment of T2DM .